Cas no 1790184-01-8 (benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate)

• Product Name: benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate
• CAS No: 1790184-01-8
• MF: C₁₈H₂₁NO₅
• MW: 331.363045454025
• CID: 5618801
• PubChem ID: 108485225
• Update Time: 2025-10-29

benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate
• EN300-28295774
• 1790184-01-8

• Inchi： 1S/C18H21NO5/c1-22-16-9-8-14(10-17(16)23-2)15(20)11-19-18(21)24-12-13-6-4-3-5-7-13/h3-10,15,20H,11-12H2,1-2H3,(H,19,21)
• InChI Key： MKAOKWWSWLLJCT-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OCC1C=CC=CC=1)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 331.14197277g/mol
• Monoisotopic Mass: 331.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate

Professional Introduction to Benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate (CAS No. 1790184-01-8)

Benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate, a compound with the chemical identifier CAS No. 1790184-01-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a benzyl moiety attached to a carbamate group, which is further linked to a hydroxyethyl chain that terminates in an aromatic ring substituted with two methoxy groups. This specific arrangement imparts distinct physicochemical properties that make it a valuable candidate for further research and development.

The 3,4-dimethoxyphenyl moiety in the compound's structure is particularly noteworthy, as it introduces hydrophobic interactions and electronic effects that can modulate the compound's biological activity. The presence of hydroxyl and carbamate functional groups also suggests potential for hydrogen bonding, which is crucial for interactions with biological targets. These features collectively contribute to the compound's solubility profile and binding affinity, making it an attractive scaffold for drug design.

Recent studies have highlighted the importance of aromatic rings with methoxy substitutions in the development of novel therapeutic agents. The dimethoxyphenyl group in Benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate has been shown to enhance the compound's interaction with specific enzymes and receptors, thereby increasing its efficacy. For instance, research indicates that this moiety can improve binding affinity to certain kinases and transcription factors, which are key targets in oncology and inflammatory diseases.

The carbamate group in the compound's name, Benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate, is another critical feature that contributes to its pharmacological potential. Carbamate derivatives are well-known for their ability to act as protease inhibitors, which has led to their widespread use in antiviral and anti-inflammatory drugs. The hydroxyethyl chain further enhances the compound's flexibility, allowing it to adopt multiple conformations that can optimize its binding interactions.

In the realm of drug discovery, the synthesis and characterization of novel compounds like Benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate are essential for identifying new therapeutic strategies. The compound's unique structural features make it a promising candidate for further investigation into its biological activities. Preliminary studies have suggested that it may exhibit properties relevant to neurodegenerative diseases, where modulating kinase activity and inhibiting protease enzymes could lead to significant therapeutic benefits.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Advanced computational methods have enabled researchers to predict the binding modes of Benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate with various biological targets with high accuracy. These predictions have guided experimental efforts and have helped identify key structural modifications that could enhance its pharmacological properties.

Furthermore, the development of green chemistry principles has influenced the synthesis of this compound. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. The synthesis of Benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate adheres to these principles by utilizing catalytic processes and optimizing reaction conditions to minimize environmental impact.

The potential applications of Benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate extend beyond traditional pharmaceuticals. Its unique chemical properties make it a suitable candidate for use in agrochemicals and specialty chemicals. For instance, derivatives of this compound could be developed as novel herbicides or pesticides that target specific enzymatic pathways in plants or pests while minimizing toxicity to non-target organisms.

In conclusion, Benzyl N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]carbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of the 3,4-dimethoxyphenyl moiety and the carbamate group makes this compound a promising scaffold for drug design. Further research is warranted to fully explore its therapeutic potential and applications in various fields.